3-Trifluoromethyl-4-[N,N-bis(2-hydroxyethyl)amino]nitrobenzene

• Molecular Formula: C11H13F3N2O4
• Molecular Weight: 294.23 g/mol
• IUPAC Name: 2-[N-(2-hydroxyethyl)-4-nitro-2-(trifluoromethyl)anilino]ethanol
• InChI: InChI=1S/C11H13F3N2O4/c12-11(13,14)9-7-8(16(19)20)1-2-10(9)15(3-5-17)4-6-18/h1-2,7,17-18H,3-6H2
• InChI Key: YDZWRSBNLPDQSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)N(CCO)CCO

Description

3-Trifluoromethyl-4-[N,N-bis(2-hydroxyethyl)amino]nitrobenzene is a useful research compound. Its molecular formula is C11H13F3N2O4 and its molecular weight is 294.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Fluoro-5-nitrobenzotrifluoride (5.0 g; 23.9 mmol) and 6.0 g (57.1 mmol) of diethanolamine were dissolved solved in 30 ml of DMSO, followed by stirring under heat at 140° C. for 5 hours. The reaction mixture was extracted with ethyl acetate and the extract was then dried over magnesium sulfate. The brown oil so obtained was purified by chromatography on a silica gel column (chloroform/ methanol=10/1), whereby 565 mg of the title compound were obtained as yellow powder (yield: 8%).